260779-88-2; 81098-60-4

Alimix

• CAS RN:
• 260779-88-2; 81098-60-4

• Formula:
• C23H31ClFN3O5

• InChI:
• InChI=1S/C23H29ClFN3O4.H2O/c1-30-21-13-19(26)18(24)12-17(21)23(29)27-20-8-10-28(14-22(20)31-2)9-3-11-32-16-6-4-15(25)5-7-16;/h4-7,12-13,20,22H,3,8-11,14,26H2,1-2H3,(H,27,29);1H2/t20-,22+;/m0./s1

• InChIKey:
• QBYYXIDJOFZORM-IKGOIYPNSA-N

• Alimix is a useful research compound. Its molecular formula is C23H31ClFN3O5 and its molecular weight is 483.97. The purity is usually 95%.

Cisapride

In Stock

• CAS RN:
• 260779-88-2

• Formula:
• C23H31ClFN3O5

• InChI:
• InChI=1S/C23H29ClFN3O4.H2O/c1-30-21-13-19(26)18(24)12-17(21)23(29)27-20-8-10-28(14-22(20)31-2)9-3-11-32-16-6-4-15(25)5-7-16;/h4-7,12-13,20,22H,3,8-11,14,26H2,1-2H3,(H,27,29);1H2/t20-,22+;/m0./s1

• InChIKey:
• QBYYXIDJOFZORM-LBPAWUGGSA-N

• A substituted benzamide used for its prokinetic properties. It is used in the management of gastroesophageal reflux disease, functional dyspepsia, and other disorders associated with impaired gastrointestinal motility. (Martindale The Extra Pharmacopoeia, 31st ed)

Cisapride

In Stock

• CAS RN:
• 81098-60-4

• Formula:
• C23H29ClFN3O4

• InChI:
• InChI=1S/C23H29ClFN3O4/c1-30-21-13-19(26)18(24)12-17(21)23(29)27-20-8-10-28(14-22(20)31-2)9-3-11-32-16-6-4-15(25)5-7-16/h4-7,12-13,20,22H,3,8-11,14,26H2,1-2H3,(H,27,29)/t20-,22+/m0/s1

• InChIKey:
• DCSUBABJRXZOMT-IRLDBZIGSA-N

• 5-HT4 receptor agonist (EC50 = 140 nM). Potent human ether-a-go-go-related gene (hERG) channel blocker (IC50 = 9.4 nM). Gastrokinetic agent, increases intestinal motility.
  Cisapride is an agonist of serotonin (5-HT) receptor subtype 5-HT4 (IC50 = 0.483 μM in COS-7 cells expressing the human receptor). It induces relaxation of precontracted isolated rat esophageal thoracic muscularis mucosae preparations (EC50 = 102.33 nM). Cisapride (0.5 mg/kg) increases the rate of gastric emptying in rats. It is also a human ether-a-go-go related gene (hERG) channel blocker that binds to hERG channels with an IC50 value of less than 1 μM in a fluorescence polarization assay. Formulations containing cisapride have previously been used in the treatment of nocturnal heartburn associated with gastroesophageal reflux disease.
  The serotonin type 4 (5-HT4) receptor agonists are potent prok...